Cas no 85952-32-5 (2-Trifluoromethylbenzylsulfonyl Chloride)
2-Trifluoromethylbenzylsulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly for introducing the 2-(trifluoromethyl)benzylsulfonyl group into target molecules. Its trifluoromethyl moiety enhances electrophilicity, making it highly reactive in nucleophilic substitution reactions. This compound is valuable in the preparation of sulfonamides, sulfonate esters, and other derivatives, often employed in pharmaceutical and agrochemical applications. The presence of the trifluoromethyl group imparts improved metabolic stability and lipophilicity to resulting compounds. It is typically handled under anhydrous conditions due to its sensitivity to moisture. The reagent’s efficiency and selectivity make it a preferred choice for fine chemical synthesis and functional group transformations.
85952-32-5 structure
Product Name:2-Trifluoromethylbenzylsulfonyl Chloride
CAS No:85952-32-5
MF:C8H6ClF3O2S
MW:258.645250797272
MDL:MFCD04972907
CID:60926
PubChem ID:2761453
Update Time:2025-05-27
2-Trifluoromethylbenzylsulfonyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- (2-(Trifluoromethyl)phenyl)methanesulfonyl chloride
- [2-(trifluoromethyl)phenyl]methanesulfonyl chloride
- [2-(Trifluoromethyl)phenyl]-methanesulfonyl chloride
- 2-(trifluoromethyl)Benzenemethanesulfonyl chloride
- 2-(TRIFLUOROMETHYL)BENZYLSULFONYL CHLORIDE
- 2-Trifluoromethylbenzylsulfonyl chloride
- (2-Trifluoromethylphenyl)methanesulfonylchloride
- (2-Trifluoromethyl-phenyl)-methanesulfonyl chloride
- 2-(Trifluoromethyl)benzenemethanesulfonyl chloride (ACI)
- (2-Trifluoromethylphenyl)methanesulfonyl chloride
- 85952-32-5
- MFCD04972907
- A841505
- (2-(Trifluoromethyl)phenyl)methanesulfonylchloride
- DB-021548
- SCHEMBL270629
- (2-(trifluoromethyl)phenyl)-methanesulfonyl chloride
- AKOS000127644
- DTXSID90375779
- AB21247
- CS-0205087
- CK2498
- EN300-55834
- GEO-02379
- J-500535
- AS-15741
- 2-Trifluoromethylbenzylsulfonyl Chloride
-
- MDL： MFCD04972907
- Inchi： 1S/C8H6ClF3O2S/c9-15(13,14)5-6-3-1-2-4-7(6)8(10,11)12/h1-4H,5H2
- InChI Key： RFFCAUGRAMHQSO-UHFFFAOYSA-N
- SMILES： O=S(CC1C(C(F)(F)F)=CC=CC=1)(Cl)=O
Computed Properties
- Exact Mass: 257.97300
- Monoisotopic Mass: 257.973
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
- Topological Polar Surface Area: 42.5A^2
Experimental Properties
- Color/Form: No data avaiable
- Density: No data available
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- Refractive Index: 1.494
- PSA: 42.52000
- LogP: 3.85480
- Vapor Pressure: No data available
2-Trifluoromethylbenzylsulfonyl Chloride Security Information
- Signal Word：Danger
- Hazard Statement： H314 (100%)
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number：UN 3261
- Hazard Category Code： 34
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R34
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Trifluoromethylbenzylsulfonyl Chloride Customs Data
- HS CODE：2904909090
- Customs Data：
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-Trifluoromethylbenzylsulfonyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T797273-50mg |
2-Trifluoromethylbenzylsulfonyl Chloride |
85952-32-5 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T797273-100mg |
2-Trifluoromethylbenzylsulfonyl Chloride |
85952-32-5 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T797273-500mg |
2-Trifluoromethylbenzylsulfonyl Chloride |
85952-32-5 | 500mg |
$ 160.00 | 2022-06-02 | ||
| Alichem | A019112731-1g |
(2-(Trifluoromethyl)phenyl)methanesulfonyl chloride |
85952-32-5 | 95% | 1g |
$217.35 | 2023-08-31 | |
| Alichem | A019112731-5g |
(2-(Trifluoromethyl)phenyl)methanesulfonyl chloride |
85952-32-5 | 95% | 5g |
$659.20 | 2023-08-31 | |
| Apollo Scientific | PC50012-250mg |
[2-(Trifluoromethyl)phenyl]methanesulphonyl chloride |
85952-32-5 | 250mg |
£18.00 | 2025-02-21 | ||
| Apollo Scientific | PC50012-1g |
[2-(Trifluoromethyl)phenyl]methanesulphonyl chloride |
85952-32-5 | 1g |
£90.00 | 2023-04-21 | ||
| abcr | AB148550-1 g |
2-Trifluoromethylbenzylsulfonyl chloride, 95%; . |
85952-32-5 | 95% | 1 g |
€204.70 | 2023-07-20 | |
| abcr | AB148550-5 g |
2-Trifluoromethylbenzylsulfonyl chloride, 95%; . |
85952-32-5 | 95% | 5 g |
€535.60 | 2023-07-20 | |
| Fluorochem | 024387-1g |
2-Trifluoromethylbenzylsulfonyl chloride |
85952-32-5 | 97% | 1g |
￡84.00 | 2022-03-01 |
2-Trifluoromethylbenzylsulfonyl Chloride Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:85952-32-5)2-(三氟甲基)苄磺酰氯
Order Number:LE1747646
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
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2-Trifluoromethylbenzylsulfonyl Chloride Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:85952-32-5)2-(三氟甲基)苄磺酰氯
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry